Cas no 2138192-91-1 (3-[3-(Trifluoromethyl)phenyl]-1,2-thiazole-4-sulfonyl fluoride)

• Product Name: 3-[3-(Trifluoromethyl)phenyl]-1,2-thiazole-4-sulfonyl fluoride
• CAS No: 2138192-91-1
• MF: C₁₀H₅F₄NO₂S₂
• MW: 311.275813817978
• CID: 5413170
• PubChem ID: 154832139
• Update Time: 2025-06-11

3-[3-(Trifluoromethyl)phenyl]-1,2-thiazole-4-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2138192-91-1
• EN300-728867
• Z2907449745
• 3-[3-(Trifluoromethyl)phenyl]-1,2-thiazole-4-sulfonyl fluoride

• Inchi： 1S/C10H5F4NO2S2/c11-10(12,13)7-3-1-2-6(4-7)9-8(5-18-15-9)19(14,16)17/h1-5H
• InChI Key： VPLFIEHWGOZKAK-UHFFFAOYSA-N
• SMILES： S(C1=CSN=C1C1C=CC=C(C(F)(F)F)C=1)(=O)(=O)F

Computed Properties

• Exact Mass: 310.96978340g/mol
• Monoisotopic Mass: 310.96978340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 83.6Ų

Additional information on 3-[3-(Trifluoromethyl)phenyl]-1,2-thiazole-4-sulfonyl fluoride

Research Briefing on 3-[3-(Trifluoromethyl)phenyl]-1,2-thiazole-4-sulfonyl fluoride (CAS: 2138192-91-1)

3-[3-(Trifluoromethyl)phenyl]-1,2-thiazole-4-sulfonyl fluoride (CAS: 2138192-91-1) is a novel sulfonyl fluoride derivative that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound belongs to a class of sulfur-containing heterocycles, which are known for their versatile reactivity and potential applications in drug discovery and chemical biology. The trifluoromethylphenyl moiety and the sulfonyl fluoride group make this compound particularly interesting for covalent inhibitor development and activity-based protein profiling (ABPP).

Recent studies have highlighted the utility of sulfonyl fluorides as privileged warheads in covalent drug discovery due to their selective reactivity with nucleophilic amino acids, such as serine, threonine, and tyrosine, in biological systems. The unique combination of the thiazole ring and the sulfonyl fluoride group in 3-[3-(Trifluoromethyl)phenyl]-1,2-thiazole-4-sulfonyl fluoride offers distinct advantages in terms of stability, reactivity, and selectivity, making it a promising candidate for the development of targeted covalent inhibitors.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the reactivity profile of 3-[3-(Trifluoromethyl)phenyl]-1,2-thiazole-4-sulfonyl fluoride with various nucleophilic amino acids. The study employed mass spectrometry and X-ray crystallography to characterize the covalent adducts formed between the compound and model proteins. The results demonstrated that the sulfonyl fluoride group selectively reacts with serine residues under physiological conditions, with minimal off-target reactivity. This selectivity is attributed to the electronic effects of the thiazole ring and the trifluoromethylphenyl group, which modulate the electrophilicity of the sulfur center.

Another significant application of 3-[3-(Trifluoromethyl)phenyl]-1,2-thiazole-4-sulfonyl fluoride is in the field of activity-based protein profiling (ABPP). A recent preprint on bioRxiv described the use of this compound as a chemical probe to map serine hydrolase activity in complex proteomes. The study utilized quantitative proteomics to identify and quantify the serine hydrolases labeled by the probe in cancer cell lines. The findings revealed several previously uncharacterized hydrolases that were selectively labeled by the compound, suggesting its potential as a tool for functional proteomics and target discovery.

The synthetic accessibility of 3-[3-(Trifluoromethyl)phenyl]-1,2-thiazole-4-sulfonyl fluoride has also been explored in recent work. A 2022 publication in Organic Letters detailed a scalable, one-pot synthesis of the compound from commercially available starting materials. The optimized route features a key thiazole formation step followed by sulfonyl fluoride installation, achieving an overall yield of 65%. This synthetic approach enables the production of gram-scale quantities of the compound, facilitating its broader use in chemical biology and medicinal chemistry research.

In conclusion, 3-[3-(Trifluoromethyl)phenyl]-1,2-thiazole-4-sulfonyl fluoride (CAS: 2138192-91-1) represents an emerging chemical tool with diverse applications in covalent inhibitor development, activity-based protein profiling, and chemical proteomics. Its unique reactivity profile, synthetic accessibility, and demonstrated utility in biological systems make it a valuable addition to the chemical biology toolkit. Future research directions may include the development of more selective analogs and the application of this scaffold in targeted covalent drug discovery programs.